Cas no 1408075-55-7 (7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1408075-55-7
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 4594856
• PubChem ID: 72208184
• Update Time: 2025-05-24

7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline
• 5,8-DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLIN-7-AMINE
• 7-Isoquinolinamine, 5,8-dichloro-1,2,3,4-tetrahydro-
• 1408075-55-7
• PB38705
• SB20502
• CS-0057501

• Inchi： 1S/C9H10Cl2N2/c10-7-3-8(12)9(11)6-4-13-2-1-5(6)7/h3,13H,1-2,4,12H2
• InChI Key： ISCJYBRPWMKYDW-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Cl)=CC(N)=C2Cl)CCN1

Computed Properties

• Exact Mass: 216.0221037g/mol
• Monoisotopic Mass: 216.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38Ų

Additional information on 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline

Introduction to 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline (CAS No. 1408075-55-7)

7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline, identified by the chemical identifier CAS No. 1408075-55-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the tetrahydroisoquinoline class, a scaffold that has garnered considerable attention due to its biological relevance and potential therapeutic applications. The presence of amino and chloro substituents in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structure of 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline consists of a benzene ring fused with a piperidine ring, with specific functional groups attached at the 5th and 8th positions. The amino group (-NH₂) at the 7th position enhances its reactivity, making it a versatile building block for further chemical modifications. The two chlorine atoms at the 5th and 8th positions contribute to its stability while also influencing its electronic properties and interactions with biological targets.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated pharmacological activity. These compounds have been explored for their potential roles in treating various neurological disorders, including depression and Parkinson's disease. The amino group in 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline allows for further derivatization into more complex structures that can modulate neurotransmitter systems. For instance, researchers have utilized this compound as a precursor in the synthesis of molecules that interact with serotonin and dopamine receptors.

One of the most compelling aspects of 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline is its role in the development of novel therapeutic agents. Recent studies have highlighted its utility in generating compounds with enhanced selectivity and reduced side effects compared to existing treatments. The chloro substituents at the 5th and 8th positions are particularly important as they can fine-tune the binding affinity and pharmacokinetic properties of the final drug candidates. This has led to several preclinical studies investigating its potential as a lead compound for new medications.

The synthesis of 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and nucleophilic substitution are commonly used in its preparation. The efficiency of these synthetic routes is crucial for large-scale production and further medicinal chemistry applications.

From a biological perspective, 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline exhibits interesting interactions with biological targets. Its tetrahydroisoquinoline core is known to mimic natural neurotransmitters and modulate receptor activity. The amino group serves as a hydrogen bond acceptor or donor depending on the context of interaction with biological molecules. This dual functionality makes it an attractive scaffold for designing molecules with specific pharmacological profiles.

The chloro substituents at the 5th and 8th positions influence the electronic distribution across the molecule and can affect its solubility and metabolic stability. These features are critical factors when evaluating a compound's potential as a drug candidate. Computational modeling studies have been instrumental in understanding how these structural elements contribute to biological activity. By predicting binding modes and interaction energies using molecular dynamics simulations or quantum mechanical calculations, researchers can optimize derivatives of 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline for improved efficacy.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline for therapeutic potential. High-throughput screening (HTS) platforms combined with machine learning algorithms allow researchers to rapidly identify promising candidates from large libraries of compounds. This approach has accelerated the development pipeline for new medications targeting neurological disorders.

The future prospects for 7-Amino-5,8-dichloro-1,2,3,4-tetrahydroisoquinoline are promising as ongoing research continues to uncover new applications and improve synthetic methodologies. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into clinical benefits for patients suffering from neurological conditions. As our understanding of molecular interactions grows more sophisticated so too does our ability to design compounds with tailored pharmacological properties.

In conclusion,7-Amino-5,,8-dichloro,,1,,2,,3,,4-tetrahydroisoquinoline (CAS No., 1408075,55,–,–,) represents an important compound in pharmaceutical chemistry with significant potential as a lead structure for new drugs., Its unique structural features,, including functional groups such as amino,, chloro,, make it highly versatile., Continued research efforts will likely expand upon its applications., contributing.,to advancements.,in medicine.,